Cas no 2624140-22-1 (2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid)

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and medicinal chemistry. Its structure features a Boc-protected azetidine moiety coupled with a pyrimidine carboxylic acid group, offering dual functionality for further derivatization. The Boc group ensures stability during synthetic manipulations, while the carboxylic acid provides a handle for amide bond formation or other coupling reactions. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other heterocyclic therapeutics. Its rigid azetidine scaffold contributes to enhanced metabolic stability and binding affinity in target interactions, making it a valuable building block for drug discovery.
2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid structure
2624140-22-1 structure
Product Name:2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
CAS No:2624140-22-1
MF:C13H18N4O4
MW:294.306422710419
CID:6259713
PubChem ID:152665590
Update Time:2025-10-29

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2624140-22-1
    • Z3600248183
    • EN300-27748317
    • 2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
    • 2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
    • Inchi: 1S/C13H18N4O4/c1-13(2,3)21-12(20)16-9-6-17(7-9)11-14-4-8(5-15-11)10(18)19/h4-5,9H,6-7H2,1-3H3,(H,16,20)(H,18,19)
    • InChI Key: ZKLBUQVWUGAFBS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CN(C2N=CC(C(=O)O)=CN=2)C1)=O

Computed Properties

  • Exact Mass: 294.13280507g/mol
  • Monoisotopic Mass: 294.13280507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 105Ų

2-(3-{[(Tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27748317-0.05g
2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
2624140-22-1 95.0%
0.05g
$285.0 2025-03-19
Enamine
EN300-27748317-0.1g
2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
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Enamine
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2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
2624140-22-1 95.0%
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Enamine
EN300-27748317-0.5g
2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
2624140-22-1 95.0%
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$959.0 2025-03-19
Enamine
EN300-27748317-1.0g
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Enamine
EN300-27748317-2.5g
2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
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Enamine
EN300-27748317-5.0g
2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
2624140-22-1 95.0%
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Enamine
EN300-27748317-10.0g
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Aaron
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$417.00 2025-02-15
Aaron
AR028524-100mg
2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)pyrimidine-5-carboxylic acid
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$611.00 2025-02-15
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